3-Methyl-4-propyl-3H,4H,5H,6H,7H-imidazo[4,5-C]pyridine

• Molecular Formula: C10H17N3
• Molecular Weight: 179.26 g/mol
• IUPAC Name: 3-methyl-4-propyl-4,5,6,7-tetrahydroimidazo[4,5-c]pyridine
• InChI: InChI=1S/C10H17N3/c1-3-4-8-10-9(5-6-11-8)12-7-13(10)2/h7-8,11H,3-6H2,1-2H3
• InChI Key: VAEWVROMCLZVIK-UHFFFAOYSA-N
• Canonical SMILES: CCCC1C2=C(CCN1)N=CN2C

Description

3-Methyl-4-propyl-3H,4H,5H,6H,7H-imidazo[4,5-C]pyridine is a partially hydrogenated tricyclic heterocycle featuring an imidazole fused to a pyridine ring at positions 4 and 5 (C- and adjacent positions). The compound is substituted with a methyl group at position 3 and a propyl group at position 4 (Figure 1). Its molecular formula is C10H16N3, with a molecular weight of 178.26 g/mol. The hydrogenated pyridine ring (tetrahydroimidazopyridine) confers conformational flexibility and modulates electronic properties, which may influence binding to biological targets .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Methyl-4-propyl-3H,4H,5H,6H,7H-imidazo[4,5-C]pyridine can be achieved through various synthetic routes. One common method involves the cyclization of histamine dihydrochloride with paraformaldehyde in water under reflux conditions . The reaction mixture is heated to reflux for several hours to facilitate the formation of the imidazopyridine ring.

Industrial Production Methods

Industrial production methods for this compound typically involve large-scale synthesis using similar cyclization reactions. The process is optimized for yield and purity, often involving the use of catalysts and controlled reaction conditions to ensure consistent production quality .

Chemical Reactions Analysis

Types of Reactions

3-Methyl-4-propyl-3H,4H,5H,6H,7H-imidazo[4,5-C]pyridine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the nitrogen atoms in the imidazole ring.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or neutral conditions.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles such as amines or halides under basic conditions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield imidazopyridine N-oxides, while reduction can produce partially hydrogenated derivatives .

Scientific Research Applications

3-Methyl-4-propyl-3H,4H,5H,6H,7H-imidazo[4,5-C]pyridine has a wide range of scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex heterocyclic compounds.

Biology: Investigated for its potential as a GABA_A receptor positive allosteric modulator, which could have implications in neurological research.

Medicine: Explored for its potential therapeutic effects, including as a proton pump inhibitor and aromatase inhibitor.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 3-Methyl-4-propyl-3H,4H,5H,6H,7H-imidazo[4,5-C]pyridine involves its interaction with specific molecular targets and pathways. For instance, as a GABA_A receptor modulator, it enhances the inhibitory effects of GABA neurotransmission, which can lead to sedative and anxiolytic effects . Additionally, its role as a proton pump inhibitor involves the inhibition of the H+/K+ ATPase enzyme, reducing gastric acid secretion .

Comparison with Similar Compounds

Structural and Substituent Variations

Key analogs differ in substituents at positions 3, 4, and 7, altering hydrophobicity, steric bulk, and electronic profiles.

Compound Name	Substituents	Molecular Formula	Molecular Weight (g/mol)	Key Properties/Applications	References
3-Methyl-4-propyl derivative	3-CH3, 4-C3H7	C10H16N3	178.26	Underexplored; potential scaffold	-
4-(4-Fluorophenyl) derivative	4-(4-F-C6H4)	C12H12FN3	217.24	High purity (>99%); commercial availability
4-(3,4-Dimethoxyphenyl) dihydrochloride	4-(3,4-(OCH3)2-C6H3)	C14H17Cl2N3O2	338.21	BET inhibitor candidate; improved solubility
2-Methyl derivative	2-CH3	C7H11N3	137.18	Hydrophobic; used in fragment-based drug design
4-[2-(Trifluoromethoxy)phenyl] derivative	4-(2-CF3O-C6H4)	C13H12F3N3O	283.26	Enhanced metabolic stability

Key Observations :

• Alkyl vs.
• Electron-Withdrawing Groups : Fluorine or trifluoromethoxy substituents improve metabolic stability and target binding via halogen bonding, as seen in BET inhibitors like I-BET151 .

Challenges and Opportunities

Despite structural versatility, imidazo[4,5-C]pyridines face hurdles:

• Limited Clinical Development: Unlike imidazo[1,2-a]pyridines (e.g., zolpidem), this subclass lacks FDA-approved drugs due to insufficient SAR data and synthetic complexity .
• Optimization Potential: Hybridizing the propyl group with fluorine or methoxy motifs (as in ) could balance solubility and potency for CNS or oncology targets.

Biological Activity

3-Methyl-4-propyl-3H,4H,5H,6H,7H-imidazo[4,5-C]pyridine is a compound belonging to the imidazo[4,5-C]pyridine class, which has garnered attention in medicinal chemistry due to its diverse biological activities. This article reviews the biological activity of this compound, focusing on its mechanisms of action, therapeutic potentials, and relevant research findings.

Mechanisms of Biological Activity

The biological activity of 3-Methyl-4-propyl-3H,4H,5H,6H,7H-imidazo[4,5-C]pyridine has been explored in various contexts:

• Antimicrobial Activity : Studies have indicated that derivatives of imidazo[4,5-C]pyridine exhibit significant antimicrobial properties. For instance, compounds with similar structures have shown efficacy against Mycobacterium tuberculosis by inhibiting the enoyl-acyl carrier protein reductase (InhA), a key enzyme in fatty acid biosynthesis .
• Anticancer Properties : Research has demonstrated that certain imidazo[4,5-C]pyridine derivatives possess cytotoxic effects against cancer cell lines. The mechanism often involves the induction of apoptosis and inhibition of cell proliferation through various pathways .
• Anti-inflammatory Effects : Some studies suggest that these compounds may modulate inflammatory responses by affecting cytokine production and signaling pathways involved in immune responses .

Table 1: Summary of Biological Activities

Activity Type	Mechanism of Action	Reference
Antimicrobial	Inhibition of InhA enzyme in M. tuberculosis	,
Anticancer	Induction of apoptosis; inhibition of proliferation	,
Anti-inflammatory	Modulation of cytokine production

Case Study: Antimycobacterial Activity

A study conducted by Deraeve et al. synthesized various derivatives based on the imidazo[4,5-C]pyridine scaffold and assessed their antimycobacterial activity. The most active derivatives exhibited minimum inhibitory concentrations (MIC) less than 25 µM against M. tuberculosis, indicating strong potential for development as anti-tuberculosis agents .

Case Study: Anticancer Activity

In another investigation by Kalai et al., specific derivatives were tested against ovarian and breast cancer cell lines. The results indicated moderate cytotoxicity against ovarian cancer cells while showing limited toxicity towards non-cancerous cells. This selectivity is crucial for therapeutic applications in oncology .